Cas no 1396798-40-5 (1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea)
1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea
- 1396798-40-5
- 1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea
- 1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea
- 1-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-3-thiophen-2-ylurea
- AKOS024535488
- VU0534613-1
- F6178-6889
-
- Inchi: 1S/C16H19N3O3S/c20-15(13-5-8-22-11-13)19-6-3-12(4-7-19)10-17-16(21)18-14-2-1-9-23-14/h1-2,5,8-9,11-12H,3-4,6-7,10H2,(H2,17,18,21)
- InChI Key: PIJBTKGSBOCXNT-UHFFFAOYSA-N
- SMILES: S1C=CC=C1NC(NCC1CCN(C(C2=COC=C2)=O)CC1)=O
Computed Properties
- Exact Mass: 333.11471265g/mol
- Monoisotopic Mass: 333.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 103Ų
1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6178-6889-2μmol |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-5μmol |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-10μmol |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-20μmol |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-1mg |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-2mg |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-3mg |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-4mg |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-5mg |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-6889-10mg |
1-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea |
1396798-40-5 | 10mg |
$79.0 | 2023-09-09 |
1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea
Introduction to 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea (CAS No. 1396798-40-5)
1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea (CAS No. 1396798-40-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a piperidine ring with a thiophene moiety, both of which are well-documented for their pharmacological properties. The presence of a furan derivative further enhances its chemical diversity, making it a subject of intense interest for potential therapeutic applications.
The molecular framework of 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea is structured to facilitate interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The piperidine ring, known for its ability to modulate central nervous system activity, pairs synergistically with the thiophene ring, which has been associated with anti-inflammatory and antioxidant properties. This combination suggests a multifaceted pharmacological profile that could be leveraged in the development of novel therapeutic agents.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea exemplifies this trend, as it embodies the structural features that have been identified as key for drug-like properties. The compound’s design incorporates elements that enhance its solubility, bioavailability, and target specificity—qualities that are paramount in modern drug discovery.
One of the most compelling aspects of 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea is its potential role in addressing complex diseases. Current research indicates that this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in conditions like cancer and inflammatory disorders. The furan carboxylic acid moiety, in particular, has been shown to engage with hydrophobic pockets of target proteins, facilitating stable binding and modulating enzyme activity.
The thiophene component further contributes to the compound’s pharmacological potential by providing a scaffold that can be modified to enhance binding affinity and selectivity. Thiophene derivatives have been extensively studied for their antimicrobial and anti-inflammatory effects, making them valuable candidates for therapeutic intervention. By integrating thiophene into the molecular structure of 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea, researchers aim to harness these properties while exploring new avenues for drug development.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea before they are synthesized. These simulations have revealed promising leads for further optimization, suggesting that minor modifications could significantly enhance its pharmacological efficacy. Such insights are crucial for guiding experimental efforts and reducing the time required to bring new drugs to market.
The synthesis of 1-{1-(furan-3-carbonyl)piperidin-4-ymlmethyl}-3-(thiophen--2-y]urea presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these difficulties. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate heterocyclic frameworks. These advancements not only streamline the production process but also allow for greater flexibility in modifying the compound’s structure to improve its pharmacological profile.
As interest in targeted therapies grows, compounds like 1-{1-(furan--carbonylpiperidin--4-ymlmethyl)-3-thiophen--2-y]urea are becoming increasingly relevant. Their ability to selectively interact with disease-causing pathways while minimizing side effects aligns with the broader goals of precision medicine. The integration of computational biology and high-throughput screening has further accelerated the discovery process, allowing researchers to rapidly assess the potential of novel compounds across various therapeutic areas.
The future prospects for 1-{1-(furan--carbonylpiperidin--4-ymlmethyl)-3-thiophen--2-y]urea are bright, particularly as more data emerges from preclinical studies. Initial findings suggest that this compound may exhibit significant therapeutic potential in areas such as oncology and neurology. By leveraging cutting-edge synthetic techniques and computational tools, researchers are poised to unlock the full potential of this molecule and develop it into a next-generation therapeutic agent.
1396798-40-5 (1-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(thiophen-2-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)